Cas no 2172036-90-5 (1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol
• CAS No: 2172036-90-5
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5965408
• PubChem ID: 165588134
• Update Time: 2025-07-22

1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol
• EN300-1647574
• 2172036-90-5

• Inchi： 1S/C13H27NO/c1-9(2)12(5,14)13(15)7-10(3)6-11(4)8-13/h9-11,15H,6-8,14H2,1-5H3
• InChI Key： USRMUXVPRPSFDJ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C(C)(C(C)C)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172036-90-5)

The compound 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172036-90-5) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a cyclohexane ring substituted with methyl groups and an amino-branched side chain, makes it a compelling subject for studies in drug design and synthetic chemistry. Researchers are particularly intrigued by its potential applications in bioactive molecule synthesis and medicinal chemistry, as its scaffold offers versatility for modifications.

In recent years, the demand for novel organic compounds like 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol has surged, driven by advancements in high-throughput screening and computational modeling. This compound’s stereochemistry and functional groups align with trends in targeted drug delivery and small-molecule therapeutics, addressing common search queries such as "new compounds for anti-inflammatory research" or "chiral building blocks for drug development." Its CAS No. 2172036-90-5 is frequently cited in patent literature, underscoring its industrial relevance.

The synthesis of 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol often involves multi-step organic reactions, including reductive amination and cyclohexane ring functionalization. These methods are optimized for yield enhancement and stereoselectivity, topics frequently searched by chemists. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity, a concern echoed in forums discussing compound validation protocols.

Beyond synthesis, the compound’s physicochemical properties—such as solubility and logP values—are pivotal for its formulation in pharmaceutical excipients. Searches for "improving drug bioavailability" often highlight the need for molecules with balanced hydrophilicity-lipophilicity, a niche this compound may fill. Its amino-alcohol moiety also suggests potential in catalysis or as a ligand in metal-organic frameworks (MOFs), aligning with trends in green chemistry.

In conclusion, 1-(2-amino-3-methylbutan-2-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2172036-90-5) represents a convergence of structural ingenuity and practical utility. As interest grows in tailored molecular architectures, this compound stands out for its adaptability in both academic research and industrial applications, answering pressing questions in modern chemistry.